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Compound of Interest

Compound Name: IR-820

Cat. No.: B15141578

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis and characterization of IR-820
loaded Poly(lactic-co-glycolic acid) (PLGA) nanoparticles. These nanoparticles are of

significant interest for various biomedical applications, particularly in photothermal therapy

(PTT) for cancer treatment.

Introduction
IR-820 is a near-infrared (NIR) cyanine dye that can efficiently convert light energy into heat,

making it a potent photothermal agent. However, its poor water solubility and instability in

biological environments limit its direct application. Encapsulation of IR-820 within

biodegradable and biocompatible PLGA nanoparticles overcomes these limitations by

improving its stability, bioavailability, and tumor accumulation through the enhanced

permeability and retention (EPR) effect. This application note details the synthesis of IR-820
loaded PLGA nanoparticles via the oil-in-water (o/w) single emulsion solvent evaporation

method, along with protocols for their characterization.
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The following tables summarize typical quantitative data obtained during the synthesis and

characterization of IR-820 loaded PLGA nanoparticles.

Table 1: Physicochemical Properties of IR-820 Loaded PLGA Nanoparticles

Parameter Typical Value

Hydrodynamic Diameter (nm) 100 - 200

Polydispersity Index (PDI) < 0.2

Zeta Potential (mV) -20 to -40

Encapsulation Efficiency (%) > 80%

Drug Loading (%) 1 - 5%

Table 2: In Vitro Characterization Results

Assay Result

Photothermal Conversion
Significant temperature increase upon NIR laser

irradiation (808 nm)

Stability
Stable in physiological buffer for extended

periods

In Vitro Cytotoxicity (Dark)
Low cytotoxicity in the absence of laser

irradiation

In Vitro Phototoxicity
High cytotoxicity in cancer cells upon laser

irradiation

Experimental Protocols
Materials

Poly(lactic-co-glycolic acid) (PLGA) (50:50 lactide:glycolide ratio, carboxyl-terminated)

IR-820 dye

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15141578/docs?utm_src=pdf-body#application-notes-and-protocols-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/product/b15141578/docs?utm_src=pdf-body#application-notes-and-protocols-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/product/b15141578/docs?utm_src=pdf-body#application-notes-and-protocols-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dichloromethane (DCM)

Poly(vinyl alcohol) (PVA)

Deionized (DI) water

Acetone

Phosphate-buffered saline (PBS)

Protocol 1: Synthesis of IR-820 Loaded PLGA
Nanoparticles (Single Emulsion Solvent Evaporation)

Organic Phase Preparation:

Dissolve 50 mg of PLGA in 2 mL of dichloromethane (DCM).

Add 2.5 mg of IR-820 to the PLGA solution and vortex until fully dissolved.

Aqueous Phase Preparation:

Prepare a 2% (w/v) solution of poly(vinyl alcohol) (PVA) in 50 mL of deionized (DI) water.

Emulsification:

Add the organic phase dropwise to the aqueous phase while sonicating on an ice bath.

Sonicate for 3 minutes at 40% amplitude to form an oil-in-water (o/w) emulsion.

Solvent Evaporation:

Transfer the emulsion to a beaker and stir magnetically at room temperature for at least 4

hours to allow for the complete evaporation of DCM.

Nanoparticle Collection and Purification:

Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.
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Discard the supernatant and wash the nanoparticle pellet with DI water three times by

repeated centrifugation and resuspension.

Lyophilization and Storage:

Resuspend the final nanoparticle pellet in a small volume of DI water containing a

cryoprotectant (e.g., 5% sucrose).

Freeze the suspension and lyophilize for 48 hours to obtain a dry powder.

Store the lyophilized nanoparticles at -20°C.

Protocol 2: Characterization of IR-820 Loaded PLGA
Nanoparticles

Particle Size, Polydispersity Index (PDI), and Zeta Potential:

Resuspend a small amount of lyophilized nanoparticles in DI water.

Analyze the suspension using Dynamic Light Scattering (DLS) to determine the

hydrodynamic diameter, PDI, and zeta potential.

Morphology:

Prepare a dilute suspension of nanoparticles in DI water.

Place a drop of the suspension onto a carbon-coated copper grid and allow it to air dry.

Image the nanoparticles using Transmission Electron Microscopy (TEM).

Encapsulation Efficiency (EE) and Drug Loading (DL):

To determine the amount of encapsulated IR-820:

Dissolve a known weight of lyophilized nanoparticles in a suitable solvent (e.g., DMSO).

Measure the absorbance of the solution using a UV-Vis spectrophotometer at the

characteristic wavelength of IR-820 (around 820 nm).
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Calculate the concentration of IR-820 using a standard curve.

To determine the amount of free IR-820:

Collect the supernatant during the washing steps of the synthesis protocol.

Measure the absorbance of the supernatant to quantify the amount of non-encapsulated

IR-820.

Calculate EE and DL using the following formulas:

EE (%) = (Total amount of IR-820 - Amount of free IR-820) / Total amount of IR-820 *

100

DL (%) = (Weight of encapsulated IR-820) / (Weight of nanoparticles) * 100

In Vitro Photothermal Performance:

Disperse the nanoparticles in PBS at a known concentration.

Place the suspension in a suitable container (e.g., a cuvette or a well plate).

Irradiate the suspension with an 808 nm NIR laser at a specific power density (e.g., 1

W/cm²).

Monitor the temperature change of the suspension over time using a thermocouple or an

infrared thermal imaging camera.
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Caption: Experimental workflow for the synthesis and characterization of IR-820 loaded PLGA

nanoparticles.
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To cite this document: BenchChem. [Application Notes and Protocols: IR-820 Encapsulation
in PLGA Nanoparticles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141578/docs#application-notes-and-protocols-ir-
820-encapsulation-in-plga-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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